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Introduction

Argon-39 (3°Ar), a radioactive isotope of argon with a half-life of 269 years, is a critical tracer in
environmental sciences for dating groundwater and ice cores in the 50 to 1,000-year range.[1]
[2] In particle physics, particularly in searches for rare events like dark matter, the presence of
39Ar in atmospheric argon constitutes a significant background.[3][4][5] Consequently,
understanding its production mechanisms in the subsurface is paramount for sourcing low-
radioactivity argon and for accurately interpreting geochronological data.[6][7] This guide
provides a detailed overview of the core mechanisms of subsurface 3°Ar production,
experimental methodologies for its quantification, and the quantitative data associated with its

generation in various geological settings.

Core Production Mechanisms in the Subsurface

In the subsurface, Argon-39 is primarily produced through two distinct pathways: radiogenic (or
nucleogenic) production driven by natural radioactivity in the rock matrix, and cosmogenic
production induced by cosmic ray muons and their secondary particles penetrating from the
surface. Below a depth of approximately 700 meters, radiogenic production becomes the
dominant source.[6][7]

Radiogenic (Nucleogenic) Production

Radiogenic production is the result of nuclear reactions initiated by particles originating from
the natural decay of radioactive elements within the Earth's crust, principally Uranium (38U,

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1261546?utm_src=pdf-interest
https://www.benchchem.com/product/b1261546?utm_src=pdf-body
https://inis.iaea.org/records/8ka53-qhb12
https://pubmed.ncbi.nlm.nih.gov/28017500/
https://www.osti.gov/biblio/2332932
https://www.researchgate.net/publication/1785324_Measurement_of_the_specific_activity_of_Ar-39_in_natural_argon
https://www.frontiersin.org/journals/physics/articles/10.3389/fphy.2024.1387069/full
https://zenodo.org/records/1239072
https://arxiv.org/abs/1509.07436
https://www.benchchem.com/product/b1261546?utm_src=pdf-body
https://zenodo.org/records/1239072
https://arxiv.org/abs/1509.07436
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1261546?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

2351J) and Thorium (232Th). This process is a multi-step pathway.

e Source of Primary Particles: The decay chains of Uranium and Thorium isotopes, present in
varying concentrations in rock, produce a continuous flux of alpha particles (a).[8] A
secondary source of particles is the spontaneous fission of these heavy elements, which
releases neutrons directly.[9]

o Neutron Production: The high-energy alpha particles interact with the nuclei of light elements
in the rock matrix (e.g., Oxygen, Magnesium, Sodium, Silicon). These interactions, primarily
(a,n) reactions, produce neutrons.[7][8]

e 39Ar Formation: The generated neutrons, after slowing down (thermalizing) within the rock,
can be captured by other nuclei. The most significant reaction for 3°Ar production is the
39K(n,p)3°Ar reaction, where a neutron is captured by a stable Potassium-39 nucleus (the
most abundant isotope of potassium), causing the ejection of a proton and the transmutation
of potassium into Argon-39.[10][11][12]

The overall efficiency of this pathway is highly dependent on the chemical composition of the
host rock, specifically the concentrations of U, Th, and K.[6][7]
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Diagram 1: Radiogenic production pathway of Argon-39 in the subsurface.

Cosmogenic Production
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Near the Earth's surface, cosmogenic processes contribute significantly to the 3°Ar budget. This
production diminishes rapidly with depth due to the attenuation of cosmic radiation by overlying
rock and soil.[13][14]

o Primary Cosmic Rays: High-energy particles from space (mostly protons) generate a
cascade of secondary particles in the atmosphere, including muons.

e Muon Penetration: Muons are highly penetrating and can reach significant depths

underground.

e 39Ar Formation Mechanisms: Subsurface cosmogenic production of 3°Ar occurs mainly

through two muon-induced channels:

o Negative Muon Capture: A slow-moving negative muon (u~) can be captured by a
Potassium-39 nucleus. The subsequent nuclear transformation results in the formation of
Argon-39: 39K (u~, vu)3°Ar.[13][14]

o Muon-Induced Neutrons: High-energy muons can interact with nuclei in the rock, spalling
off neutrons. These "muon-induced" neutrons can then produce 3°Ar via the same
39K (n,p)3°Ar reaction seen in radiogenic production.[13] A less dominant channel is the
capture of a negative muon by Calcium-40: 4°Ca(u-, p)3°Ar.[13]

These cosmogenic pathways are particularly relevant for interpreting 3°Ar concentrations in
shallow groundwater systems (0-200 meters below the surface).[14]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.researchgate.net/figure/The-39-Ar-production-as-a-function-of-depth-The-eight-common-elements-found-in-the_fig1_45892699
https://pubmed.ncbi.nlm.nih.gov/37142013/
https://www.benchchem.com/product/b1261546?utm_src=pdf-body
https://www.researchgate.net/figure/The-39-Ar-production-as-a-function-of-depth-The-eight-common-elements-found-in-the_fig1_45892699
https://pubmed.ncbi.nlm.nih.gov/37142013/
https://www.researchgate.net/figure/The-39-Ar-production-as-a-function-of-depth-The-eight-common-elements-found-in-the_fig1_45892699
https://www.researchgate.net/figure/The-39-Ar-production-as-a-function-of-depth-The-eight-common-elements-found-in-the_fig1_45892699
https://pubmed.ncbi.nlm.nih.gov/37142013/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1261546?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Cosmic Ray Source

Primary Cosmic Rays
(Atmosphere)

Air Shower

Penetrating Particles

Muon-Induced

Negative Muon Capture
Neutrons (n) 2 2

Neutron Capture

Target Nuclei in Rpck

Potassium-39 (3°K) Potassium-39 (3°K)
FK(n,p)3Ar 39K (M, VM)°Ar
Final Product

Argon-39 (3°Ar) Argon-39 (3°Ar)

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1261546?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

1. Sample Collection

Pump Groundwater
(1000-2000 L)

'

Membrane Degassing

'

Collect Gas Sample

Process in Lab

2. Gas Pdfrification

Pressure Swing Adsorption
(N2 Removal)

Hot Getter Purification
(02, H20, CO2 Removal)

Cryogenic Separation
(Ar Isolation)

Purified Ar

3. Low-Level Counting

Fill ULB Proportional Counter

Count in Shielded
Underground Laboratory

Energy Spectrum

4. Data Analysis

Compare Sample Spectrum to
Modern & Geologic Standards

Calculate 3°Ar Activity / Age

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1261546?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1261546?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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